Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate

Specification

• CAS No.: 14476-67-6
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate
• Standard InChI: InChI=1S/C9H10N2O3/c1-3-13-9(12)7-5(2)14-8(11)6(7)4-10/h3,11H2,1-2H3
• Standard InChI Key: VMLFLMJTRHHRBL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC(=C1C#N)N)C
• Canonical SMILES: CCOC(=O)C1=C(OC(=C1C#N)N)C

Introduction

Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate is a heterocyclic organic compound with the molecular formula C9H10N2O3 and a molecular weight of approximately 194.19 g/mol. It belongs to the class of furan derivatives, which are known for their diverse applications in organic synthesis and medicinal chemistry.

Synthesis Methods

Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate can be synthesized through several routes:

• From α-chloro ketones: One method involves reacting ethyl chloroacetoacetate or similar compounds with malonic acid dinitrile in the presence of sodium ethoxide.

  • Reaction Conditions: The reaction typically requires controlled temperatures and specific solvent systems.

  • Yield Optimization: Optimizing yield often involves adjusting reaction conditions such as temperature, time, and catalysts.

Applications in Organic Synthesis

This compound serves as a valuable building block in organic synthesis due to its reactive functional groups:

Biological Applications

While direct biological applications of Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate are not well-documented, related furan derivatives have shown potential anticancer properties. The versatility of this compound allows it to be modified into various structures that could exhibit significant biological activities.

Industrial Use

In materials science, furan derivatives like this one are explored for their potential use in polymer production due to their reactivity and ability to form complex structures under appropriate conditions.